Cas no 93780-03-1 ((S)-2-BENZYLPENT-4-ENOIC ACID)

(S)-2-BENZYLPENT-4-ENOIC ACID structure
(S)-2-BENZYLPENT-4-ENOIC ACID structure
Product name:(S)-2-BENZYLPENT-4-ENOIC ACID
CAS No:93780-03-1
MF:C12H14O2
MW:190.238363742828
CID:1983046
PubChem ID:6558851

(S)-2-BENZYLPENT-4-ENOIC ACID Chemical and Physical Properties

Names and Identifiers

    • (S)-2-BENZYLPENT-4-ENOIC ACID
    • DTXSID401269279
    • SCHEMBL9007628
    • 93780-03-1
    • (I+/-S)-I+/--2-Propen-1-ylbenzenepropanoic acid
    • (alphaS)-alpha-2-Propen-1-ylbenzenepropanoic acid
    • Inchi: InChI=1S/C12H14O2/c1-2-6-11(12(13)14)9-10-7-4-3-5-8-10/h2-5,7-8,11H,1,6,9H2,(H,13,14)/t11-/m0/s1
    • InChI Key: VDJGCNARLOCVIY-NSHDSACASA-N
    • SMILES: C=CCC(CC1=CC=CC=C1)C(=O)O

Computed Properties

  • Exact Mass: 190.099379685g/mol
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 2.8

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